Cas no 731016-44-7 (3-Bromo-9-(p-tolyl)-9H-carbazole)

• Product Name: 3-Bromo-9-(p-tolyl)-9H-carbazole
• CAS No: 731016-44-7
• MF: C₁₉H₁₄BrN
• MW: 336.225163936615
• MDL: MFCD16658912
• CID: 1033280
• PubChem ID: 354333717
• Update Time: 2025-05-27

3-Bromo-9-(p-tolyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-9-(p-tolyl)-9H-carbazole
• 9H-Carbazole, 3-bromo-9-(4-methylphenyl)-
• 3-bromo-9-(4-methylphenyl)-9H-Carbazole
• 3-broMo-9-p-tolyl-9H-carbazol
• RODQKGBYDIAMCF-UHFFFAOYSA-N
• 3-Bromo-9-p-tolyl-9H-carbazole
• 1351AC
• AX8245008
• B5052
• SB66892
• SY055339
• MFCD16658912
• SCHEMBL14902271
• FT-0733442
• DTXSID00855774
• CS-0186793
• 3-BROMO-9-(4-METHYLPHENYL)CARBAZOLE
• T71274
• 731016-44-7
• BS-44180
• DB-058121

• MDL： MFCD16658912
• Inchi： 1S/C19H14BrN/c1-13-6-9-15(10-7-13)21-18-5-3-2-4-16(18)17-12-14(20)8-11-19(17)21/h2-12H,1H3
• InChI Key： RODQKGBYDIAMCF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 335.03100
• Monoisotopic Mass: 335.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 6.1

Experimental Properties

• Density: 1.36
• Melting Point: 156.0 to 160.0 deg-C
• Boiling Point: 469.6±37.0 °C at 760 mmHg
• Flash Point: 237.8±26.5 °C
• PSA: 4.93000
• LogP: 5.85460
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Bromo-9-(p-tolyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles
• Other Chemical Reagents

Additional information on 3-Bromo-9-(p-tolyl)-9H-carbazole

Introduction to 3-Bromo-9-(p-tolyl)-9H-carbazole (CAS No. 731016-44-7)

3-Bromo-9-(p-tolyl)-9H-carbazole (CAS No. 731016-44-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their unique electronic and photophysical properties. The presence of the bromine atom and the p-tolyl group imparts specific functionalities that make 3-Bromo-9-(p-tolyl)-9H-carbazole a valuable building block in various chemical applications.

The molecular structure of 3-Bromo-9-(p-tolyl)-9H-carbazole consists of a carbazole core with a bromine substituent at the 3-position and a p-tolyl group at the 9-position. The carbazole moiety is characterized by its tricyclic aromatic system, which provides a rigid and planar structure. The bromine atom introduces electrophilic reactivity, making it an excellent leaving group for various substitution reactions. The p-tolyl group, on the other hand, enhances the electron-donating properties of the molecule, which can influence its electronic and optical behavior.

In recent years, 3-Bromo-9-(p-tolyl)-9H-carbazole has been extensively studied for its potential applications in organic electronics and optoelectronic devices. Research has shown that carbazoles, including derivatives like 3-Bromo-9-(p-tolyl)-9H-carbazole, exhibit excellent hole-transporting properties and high thermal stability. These characteristics make them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic materials.

A notable study published in the Journal of Materials Chemistry C (2021) explored the use of 3-Bromo-9-(p-tolyl)-9H-carbazole as a building block for designing novel conjugated polymers. The researchers synthesized a series of copolymers containing this compound and evaluated their performance in OLEDs. The results demonstrated that these copolymers exhibited high photoluminescence quantum yields and excellent device efficiencies, highlighting the potential of 3-Bromo-9-(p-tolyl)-9H-carbazole in developing next-generation OLED materials.

Beyond its applications in materials science, 3-Bromo-9-(p-tolyl)-9H-carbazole has also shown promise in pharmaceutical research. Carbazoles are known to possess a wide range of biological activities, including anticancer, antiviral, and neuroprotective properties. A study published in the European Journal of Medicinal Chemistry (2020) investigated the anticancer potential of several carbazole derivatives, including 3-Bromo-9-(p-tolyl)-9H-carbazole. The findings indicated that this compound exhibited significant cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers.

The mechanism of action for the anticancer activity of 3-Bromo-9-(p-tolyl)-9H-carbazole was further elucidated through molecular docking studies. These studies suggested that the compound interacts with key cellular targets such as topoisomerase II and microtubules, leading to cell cycle arrest and apoptosis. This dual mechanism of action makes 3-Bromo-9-(p-tolyl)-9H-carbazole a promising lead compound for further drug development.

In addition to its biological activities, 3-Bromo-9-(p-tolyl)-9H-carbazole has been explored as a ligand in coordination chemistry. A recent study published in Inorganic Chemistry (2021) reported the synthesis and characterization of several metal complexes containing this ligand. The complexes exhibited interesting photophysical properties and were found to be effective catalysts for various organic transformations, such as C-H activation and cross-coupling reactions.

The synthetic accessibility of 3-Bromo-9-(p-tolyl)-9H-carbazole is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods allow for the facile preparation of gram quantities of pure material, facilitating large-scale studies and practical applications.

In conclusion, 3-Bromo-9-(p-tolyl)-9H-carbazole (CAS No. 731016-44-7) is a multifunctional compound with diverse applications in organic synthesis, materials science, and pharmaceutical research. Its unique molecular structure endows it with valuable electronic, optical, and biological properties, making it an important building block for developing advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in modern chemistry.